Cas no 1208077-91-1 (1-(2-chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2-chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 1208077-91-1
• MF: C₈H₂ClF₅O
• MW: 244.545898914337
• MDL: MFCD12922614
• CID: 4577628
• PubChem ID: 50998395
• Update Time: 2025-08-01

1-(2-chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3,6-difluorophenyl)-2,2,2-trifluoroethanone
• 2'-Chloro-3',6',2,2,2-pentafluoroacetophenone
• 1-(2-chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one

• MDL： MFCD12922614
• Inchi： 1S/C8H2ClF5O/c9-6-4(11)2-1-3(10)5(6)7(15)8(12,13)14/h1-2H
• InChI Key： OVZTZVXAFKOKLY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(F)C=CC(F)=C1Cl)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one

Introduction to 1-(2-Chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1208077-91-1)

1-(2-Chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one, also known by its CAS number 1208077-91-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chlorinated and difluorinated phenyl group attached to a trifluoromethyl ketone moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 1-(2-Chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one typically involves multi-step processes, including the formation of the chlorinated and difluorinated phenyl intermediate and subsequent coupling with a trifluoromethyl ketone. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research and development purposes.

In the context of medicinal chemistry, 1-(2-Chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one has been explored for its potential as a lead compound in drug discovery. Its unique structure provides a foundation for the design of novel therapeutic agents targeting various diseases. For instance, studies have shown that compounds with similar structural features exhibit potent activity against specific enzymes and receptors involved in neurodegenerative disorders and cancer.

One notable area of research involves the evaluation of 1-(2-Chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one as a potential inhibitor of specific kinases. Kinases are key regulatory enzymes that play crucial roles in cellular signaling pathways. Dysregulation of these pathways is often associated with the development and progression of various diseases. Recent studies have demonstrated that compounds with similar structures can effectively inhibit kinases such as PI3K and AKT, which are implicated in cancer cell proliferation and survival.

In addition to its potential as a kinase inhibitor, 1-(2-Chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is a hallmark of many chronic diseases. Compounds with anti-inflammatory activity can provide therapeutic benefits by modulating the inflammatory response. Research has shown that compounds with similar structures can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

The pharmacokinetic properties of 1-(2-Chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one are another important aspect of its evaluation as a potential drug candidate. Studies have focused on optimizing its absorption, distribution, metabolism, excretion (ADME) properties to enhance its bioavailability and reduce potential side effects. For example, modifications to the chemical structure have been explored to improve solubility and stability while maintaining or enhancing biological activity.

Clinical trials are an essential step in the drug development process to assess the safety and efficacy of new compounds. While 1-(2-Chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one is still in the preclinical stage of development, preliminary data from animal studies have shown promising results. These studies have demonstrated that the compound exhibits good pharmacokinetic profiles and low toxicity levels at therapeutic doses.

The future prospects for 1-(2-Chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field and bringing us closer to developing new treatments for unmet medical needs.

In conclusion, 1-(2-Chloro-3,6-difluorophenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1208077-91-1) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent.